![molecular formula C10H14O3 B3032585 Cyclobutanecarboxylic anhydride CAS No. 25774-35-0](/img/structure/B3032585.png)
Cyclobutanecarboxylic anhydride
Overview
Description
Cyclobutanecarboxylic anhydride is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 125688. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Photosensitive Polyimides
Cyclobutane tetracarboxylic acid dianhydrides, derived from photodimerization of maleic anhydride or methylmaleic anhydride, have been used to create high molecular weight film-forming polyimides with oxydianiline. These polyimides exhibit photosensitivity, likely due to the retrocyclization of the cyclobutane ring. Despite containing the cyclobutane ring, these polymers maintain good thermal stability (Moore & Gamble, 1992).
Complexes with Hexavalent Actinides
Cyclobutanecarboxylic acid anions have been employed in synthesizing new complexes with hexavalent actinides. These complexes, involving uranium and neptunium, have been studied via single-crystal X-ray diffraction, offering insights into their distinct coordination polyhedra and the impact of hydrogen bonding on their structures (Charushnikova et al., 2017).
Enzymatic Transamination in Glutamate Analogues Synthesis
Optically pure trans-cyclobutane analogues of glutamic acid, significant for their therapeutic potential, have been synthesized through selective enzymatic transamination of racemic trans-cyclobutane α-ketoglutaric acid derivatives. This approach underscores the versatility of cyclobutanecarboxylic anhydride derivatives in medicinal chemistry (Gu et al., 2006).
Free Radical Chlorination in Organic Synthesis
The study of free radical chlorination of cyclobutanecarboxylic acids has been instrumental in synthesizing various cyclobutane derivatives, crucial for advancing organic chemistry theory and its applications in synthesizing structurally significant compounds (Nevill, 1954).
Cyclobutanes in Drug Candidates
Cyclobutanes, with their unique structural properties, have been increasingly utilized in drug discovery. The cyclobutane ring contributes to enhancing factors like metabolic stability and directing pharmacophore groups, demonstrating the significance of cyclobutane derivatives in medicinal chemistry (van der Kolk et al., 2022).
Photosensitized Cycloaddition in Synthetic Chemistry
Cyclobutane-containing compounds have been synthesized via the photosensitized cycloaddition of methylmaleic anhydrides to thiophene. This process highlights the role of this compound derivatives in synthetic chemistry, particularly in creating complex molecular structures (Bolivar et al., 1986).
Mechanism of Action
Target of Action
It’s known that carboxylic acid anhydrides, in general, are highly reactive and can interact with various biological targets, including proteins and enzymes .
Mode of Action
Cyclobutanecarboxlic acid anhydride, like other carboxylic acid anhydrides, undergoes nucleophilic acyl substitution reactions . The general mechanism involves a nucleophilic attack on the carbonyl carbon, followed by the removal of the leaving group . The reactivity of carboxylic acid derivatives towards nucleophile substitutions is related to the electronegative leaving group’s ability to activate the carbonyl. The more electronegative leaving groups withdraw electron density from the carbonyl, thereby, increasing its electrophilicity .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Cyclobutanecarboxlic acid anhydride plays a significant role in biochemical reactions, particularly in the synthesis of other organic compounds. It interacts with various enzymes and proteins, facilitating the formation of amides, esters, and other acyl compounds through nucleophilic acyl substitution reactions . The compound’s reactivity is primarily due to the strained four-membered ring, which makes it more susceptible to nucleophilic attack. Cyclobutanecarboxlic acid anhydride is known to interact with enzymes such as acyltransferases, which catalyze the transfer of acyl groups to nucleophiles, leading to the formation of new chemical bonds .
Cellular Effects
Cyclobutanecarboxlic acid anhydride influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. The compound can modify proteins and enzymes within cells, affecting their activity and function. For instance, it can inhibit or activate specific enzymes involved in metabolic pathways, leading to changes in cellular metabolism . Additionally, cyclobutanecarboxlic acid anhydride can impact gene expression by modifying transcription factors or other regulatory proteins, thereby altering the expression of specific genes .
Molecular Mechanism
The molecular mechanism of cyclobutanecarboxlic acid anhydride involves its interaction with biomolecules through nucleophilic acyl substitution reactions. The compound’s strained ring structure makes it highly reactive, allowing it to form covalent bonds with nucleophiles such as amino acids, nucleotides, and other biomolecules . This reactivity enables cyclobutanecarboxlic acid anhydride to modify proteins and enzymes, leading to changes in their activity and function. Additionally, the compound can inhibit or activate enzymes by binding to their active sites, thereby affecting their catalytic activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of cyclobutanecarboxlic acid anhydride can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions but can degrade over time when exposed to moisture or high temperatures . Long-term studies have shown that cyclobutanecarboxlic acid anhydride can have lasting effects on cellular function, including changes in enzyme activity and gene expression . These effects are often dependent on the concentration and duration of exposure to the compound.
Dosage Effects in Animal Models
The effects of cyclobutanecarboxlic acid anhydride vary with different dosages in animal models. At low doses, the compound can have beneficial effects, such as enhancing enzyme activity or promoting the synthesis of specific biomolecules . At high doses, cyclobutanecarboxlic acid anhydride can exhibit toxic or adverse effects, including enzyme inhibition, cellular damage, and disruption of metabolic pathways . Threshold effects have been observed, where the compound’s impact on cellular function changes significantly at specific concentration levels.
Metabolic Pathways
Cyclobutanecarboxlic acid anhydride is involved in various metabolic pathways, interacting with enzymes and cofactors to facilitate biochemical reactions. The compound can be metabolized by enzymes such as acyltransferases and hydrolases, leading to the formation of cyclobutanecarboxylic acid and other metabolites . These metabolic pathways can influence the overall metabolic flux and levels of specific metabolites within cells, affecting cellular function and homeostasis .
Transport and Distribution
Within cells and tissues, cyclobutanecarboxlic acid anhydride is transported and distributed through interactions with transporters and binding proteins. The compound can be taken up by cells via passive diffusion or active transport mechanisms, depending on its concentration and the presence of specific transporters . Once inside the cells, cyclobutanecarboxlic acid anhydride can bind to proteins and other biomolecules, influencing its localization and accumulation within specific cellular compartments .
Subcellular Localization
Cyclobutanecarboxlic acid anhydride exhibits specific subcellular localization, which can affect its activity and function. The compound can be directed to particular cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications . This localization can influence the compound’s interactions with biomolecules and its overall impact on cellular processes .
Properties
IUPAC Name |
cyclobutanecarbonyl cyclobutanecarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c11-9(7-3-1-4-7)13-10(12)8-5-2-6-8/h7-8H,1-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLDCKPBXRSRJPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)OC(=O)C2CCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80298741 | |
Record name | Cyclobutanecarboxylic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80298741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25774-35-0 | |
Record name | Cyclobutanecarboxylic anhydride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=125688 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Cyclobutanecarboxylic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80298741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cyclobutanecarbonyl cyclobutanecarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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